(E)-3-((1-cinnamoylpiperidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-[(E)-3-phenylprop-2-enoyl]piperidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C19H18N4O2/c20-13-17-19(22-11-10-21-17)25-16-7-4-12-23(14-16)18(24)9-8-15-5-2-1-3-6-15/h1-3,5-6,8-11,16H,4,7,12,14H2/b9-8+
• InChI Key: VXHOKSCJLPGWJQ-CMDGGOBGSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C=CC2=CC=CC=C2)OC3=NC=CN=C3C#N
• Isomeric SMILES: C1CC(CN(C1)C(=O)/C=C/C2=CC=CC=C2)OC3=NC=CN=C3C#N
• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol

Description

(E)-3-((1-cinnamoylpiperidin-3-yl)oxy)pyrazine-2-carbonitrile, also known as CPZEN-45, is a novel small molecule compound that has shown potential therapeutic effects in various diseases.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Several studies have focused on utilizing pyrazine derivatives for synthesizing a wide range of heterocyclic compounds. For example, research by Abdallah et al. explored the synthesis and reactivity of various enaminonitriles, leading to the formation of pyrazole-4-carbonitrile and other derivatives through reactions with different nucleophiles (Tayseer A. Abdallah, 2007). Similarly, Kumaravel and Vasuki developed a catalyst-free method in water for synthesizing 2-amino-4-(5-hydroxy-3-methyl-1H-pyrazol-4-yl)-4H-chromene-3-carbonitrile derivatives, showcasing an environmentally friendly approach to heterocyclic chemistry (K. Kumaravel, G. Vasuki, 2009).

Biological Activity Investigations

Research on pyrazine derivatives also extends to investigating their biological activities. Černuchová et al. studied the biological activities of heterocycles synthesized from 2-ethoxymethylene-3-oxobutanenitrile, including pyrazoles and pyrimidines, against various pathogens and tumor cells, demonstrating the potential of pyrazine derivatives in developing antimicrobial and anticancer agents (Petra Černuchová et al., 2005).

Antimicrobial and Anticancer Applications

Further expanding on the theme of biological activity, Al‐Azmi and Mahmoud synthesized novel triazolyl and pyrazole-carbonitrile derivatives, testing them as antimicrobial agents. Their research highlights the antimicrobial potential of pyrazine-based compounds (Amal Al‐Azmi, H. Mahmoud, 2020). Additionally, Elewa et al. focused on synthesizing new pyridine derivatives from pyridine-carbonitrile, evaluating their antibacterial and antitumor activities. This study underscores the versatility of pyrazine derivatives in medicinal chemistry (Safaa I. Elewa et al., 2021).